Cas no 5971-67-5 (norbornane-7-carboxylic acid)

• Product Name: norbornane-7-carboxylic acid
• CAS No: 5971-67-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 337493
• PubChem ID: 12757495
• Update Time: 2025-06-09

norbornane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-7-carboxylic acid
• norbornane-7-carboxylic acid
• AKOS006379753
• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, hydrochloride
• SCHEMBL967161
• DTXSID80509086
• JTOORKXBTBVURJ-UHFFFAOYSA-N
• AKOS006377076
• 7-Norbornanecarboxylic acid
• 5971-67-5
• CS-14145
• EN300-106871
• 7-carboxybicyclo[2.2.1]heptane
• (1R,4S)-bicyclo[2.2.1]heptane-7-carboxylic acid
• Bicyclo[2.2.1]heptane-7-carboxylicacid

• Inchi： 1S/C8H12O2/c9-8(10)7-5-1-2-6(7)4-3-5/h5-7H,1-4H2,(H,9,10)
• InChI Key： JTOORKXBTBVURJ-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC1CC2)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on norbornane-7-carboxylic acid

Properties and Applications of Norbornane-7-carboxylic Acid (CAS No. 5971-67-5)

Norbornane-7-carboxylic acid, with the chemical formula C₇H₁₀O₂ and CAS number 5971-67-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic saturated carboxylic acid derivative belongs to the norbornane family, characterized by its stable bicyclic structure and functional carboxyl group. The unique structural features of norbornane-7-carboxylic acid make it a valuable intermediate in synthetic chemistry, particularly in the development of chiral drugs and specialty materials.

The compound exhibits remarkable chemical stability due to its rigid bicyclic framework, which resists ring-opening reactions under mild conditions. This stability is highly advantageous in pharmaceutical applications where structural integrity is crucial for drug efficacy and safety. The presence of the carboxyl group at the 7-position provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. Researchers have leveraged this property to develop novel derivatives with enhanced biological activity.

In recent years, norbornane-7-carboxylic acid has garnered attention for its role in the synthesis of enantiomerically pure compounds. Chirality is a critical factor in drug design, as enantiomers often exhibit different pharmacological properties. The norbornane scaffold serves as an excellent platform for constructing chiral centers, making it a preferred choice for asymmetric synthesis. For instance, studies have demonstrated its utility in the preparation of beta-blockers and anti-inflammatory agents, where optical purity is essential for therapeutic efficacy.

Moreover, norbornane-7-carboxylic acid has found applications in materials science, particularly in the development of polymers and coatings. Its rigid structure contributes to the mechanical strength and thermal stability of polymers, making it suitable for high-performance applications. Recent research has explored its incorporation into biodegradable plastics, where its stability ensures long-term durability while maintaining environmental sustainability.

The pharmaceutical industry has also utilized norbornane-7-carboxylic acid as a building block for protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, and their inhibition is key to treating diseases such as HIV and cancer. By incorporating the norbornane moiety into protease inhibitors, researchers have achieved improved binding affinity and selectivity. For example, derivatives of norbornane-7-carboxylic acid have been investigated as potential inhibitors of HIV protease, showing promising results in preclinical studies.

Another emerging application of norbornane-7-carboxylic acid is in the field of drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating therapeutic agents. These complexes can enhance drug solubility and bioavailability while protecting sensitive compounds from degradation. Recent advancements have focused on using norbornane-7-carboxylic acid to deliver anticancer drugs directly to tumor sites, improving treatment outcomes and reducing side effects.

The synthesis of norbornane-7-carboxylic acid typically involves catalytic hydrogenation or oxidation processes starting from norbornene precursors. These methods are optimized for high yield and purity, ensuring that the final product meets pharmaceutical-grade standards. The growing demand for this compound has spurred innovation in synthetic methodologies, leading to more efficient and environmentally friendly production processes.

In conclusion, norbornane-7-carboxylic acid (CAS No. 5971-67-5) is a versatile compound with broad applications across multiple industries. Its unique structural properties make it indispensable in pharmaceutical research, materials science, and drug delivery systems. As scientific understanding advances, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.